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Compound of Interest

Compound Name: Ethyl indole-5-carboxylate

Cat. No.: B555149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Ethyl indole-5-carboxylate crystals. The information is compiled from various sources to

assist researchers and professionals in the fields of drug development, materials science, and

organic chemistry.

General Properties
Ethyl indole-5-carboxylate is an organic compound with the chemical formula C₁₁H₁₁NO₂. It

presents as an off-white crystalline powder.[1] Its molecular weight is 189.21 g/mol .[2]

Table 1: General and Computed Properties of Ethyl Indole-5-carboxylate

Property Value Source

Molecular Formula C₁₁H₁₁NO₂ [2]

Molecular Weight 189.21 g/mol [2]

Appearance Off-white crystalline powder [1]

CAS Number 32996-16-0 [2]

IUPAC Name ethyl 1H-indole-5-carboxylate [2]
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Thermal Properties
The melting point of Ethyl indole-5-carboxylate has been reported within the range of 97-103

°C.[1] This property is a critical indicator of the purity of the crystalline solid.

Table 2: Melting Point of Ethyl Indole-5-carboxylate

Parameter Temperature Range (°C)

Melting Point 97 - 103

Solubility Profile
While specific quantitative solubility data for Ethyl indole-5-carboxylate in various solvents is

not readily available in the reviewed literature, general solubility characteristics can be inferred

from related indole derivatives. Indole compounds are typically soluble in organic solvents and

demonstrate low solubility in water. For a related compound, methyl indole-5-carboxylate, it is

noted to be soluble in chloroform and methanol, and insoluble in water.[3]

Table 3: General Solubility of Ethyl Indole-5-carboxylate (Inferred)

Solvent Expected Solubility

Water Insoluble/Sparingly Soluble

Methanol Soluble

Ethanol Soluble

Dichloromethane Soluble

Crystallographic Data
As of the date of this guide, specific single-crystal X-ray diffraction data, including space group

and unit cell dimensions for Ethyl indole-5-carboxylate, is not publicly available in the

surveyed scientific literature. Crystallographic data is available for structurally related

compounds such as Ethyl 1H-indole-2-carboxylate, but this information is not directly

transferable.
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Experimental Protocols
Detailed experimental protocols for the physical characterization of Ethyl indole-5-carboxylate
are not extensively published. However, standard methodologies for organic compounds can

be applied.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a highly accurate method for determining the melting point

and purity of a crystalline compound.

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. As the sample melts, it absorbs energy, resulting in an endothermic

peak on the DSC thermogram. The onset temperature of this peak is typically reported as the

melting point.

General Protocol:

A small, accurately weighed sample (typically 1-5 mg) of Ethyl indole-5-carboxylate
crystals is hermetically sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature is increased at a constant rate (e.g., 10 °C/min) under an inert atmosphere

(e.g., nitrogen).

The heat flow to the sample is recorded as a function of temperature.

The melting point is determined from the resulting thermogram, typically as the extrapolated

onset temperature of the melting endotherm. The purity can also be estimated from the

shape of the melting peak using the van't Hoff equation.[4][5]

Solubility Determination (Visual Method)
A qualitative assessment of solubility can be performed through visual inspection.
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General Protocol:

Add a small, known amount of Ethyl indole-5-carboxylate to a test tube.

Add a measured volume of the desired solvent (e.g., water, ethanol, dichloromethane) in

incremental portions.

After each addition, agitate the mixture vigorously (e.g., using a vortex mixer) for a set

period.

Visually inspect the solution for the presence of undissolved solid against a dark background.

The compound is considered soluble if a clear solution is formed. The approximate solubility

can be expressed in terms of mg/mL.

Single-Crystal X-ray Diffraction
To obtain definitive crystallographic data, single crystals of Ethyl indole-5-carboxylate are

required.

Principle: This technique involves irradiating a single crystal with X-rays and analyzing the

resulting diffraction pattern. The pattern provides detailed information about the three-

dimensional arrangement of atoms within the crystal lattice.[6]

General Protocol for Crystal Growth:

Dissolve Ethyl indole-5-carboxylate in a suitable solvent or a mixture of solvents in which it

is moderately soluble.

Slowly evaporate the solvent at a constant temperature. This can be achieved by leaving the

solution in a loosely covered container in a vibration-free environment.

Alternatively, slow cooling of a saturated solution can be employed.

Once crystals of sufficient size and quality have formed, they can be mounted for X-ray

diffraction analysis.[7]

Data Collection and Structure Refinement:
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A suitable single crystal is mounted on a goniometer in the X-ray diffractometer.

The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.

The crystal is exposed to a monochromatic X-ray beam, and the diffraction data are collected

on a detector.

The collected data are then processed to determine the unit cell parameters, space group,

and the three-dimensional atomic coordinates.

Visual Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of Ethyl
indole-5-carboxylate crystals.
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Caption: Workflow for the Physical Characterization of Crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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